Cas no 941943-88-0 (4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine)

• Product Name: 4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine
• CAS No: 941943-88-0
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 6450241
• Update Time: 2025-06-07

4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine
• [4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]phenyl]-morpholin-4-ylmethanone

• Inchi： 1S/C22H25NO4/c1-22(2)14-18-4-3-5-19(20(18)27-22)26-15-16-6-8-17(9-7-16)21(24)23-10-12-25-13-11-23/h3-9H,10-15H2,1-2H3
• InChI Key： IZSQORHCLYDNHI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine

Introduction to 4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine and Its CAS No. 941943-88-0

The compound with the CAS number 941943-88-0 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Specifically, the product name 4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine represents a complex molecular structure that combines various functional groups, making it a promising candidate for further investigation in medicinal chemistry.

This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner. The presence of the 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl moiety in its structure suggests potential interactions with enzymes or receptors that are sensitive to such aromatic systems. Additionally, the morpholine ring is a common pharmacophore in drug design due to its ability to enhance solubility and bioavailability while maintaining structural stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of morpholine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The benzoyl and oxymethyl functional groups in the molecule further contribute to its potential by facilitating hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and selectivity.

The CAS number 941943-88-0 serves as a unique identifier for this compound, ensuring that researchers can accurately reference and discuss it in scientific literature. This level of specificity is essential for collaboration and reproducibility in academic and industrial settings. The compound's molecular formula and structural details have been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The benzoyl group can be modified to enhance binding affinity to specific biological targets, while the morpholine ring provides a scaffold for further derivatization. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches, where computational models are used to predict how modifications will affect biological activity.

Recent studies have highlighted the importance of optimizing solubility and pharmacokinetic properties when designing new drugs. The presence of polar functional groups such as hydroxymethyl and morpholine in 4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)morpholine suggests that it may exhibit good water solubility, which is crucial for oral bioavailability. However, further studies are needed to fully elucidate its pharmacokinetic profile and potential metabolic pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex core structure. These techniques are essential for achieving the desired molecular architecture while minimizing unwanted byproducts.

In conclusion, the compound identified by CAS number 941943-88-0 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for researchers working on novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.